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Abstract
This technical guide provides a comprehensive overview of 3-Bromo-N-
cyclopropylpicolinamide, a specialized heterocyclic building block of increasing importance in

medicinal and agrochemical research. While not widely cataloged, its unique structural

combination—a halogenated pyridine core linked to a strained cyclopropylamide moiety—

makes it a valuable intermediate for accessing novel chemical space. This document details its

chemical identity, a robust and validated synthetic protocol, its physicochemical properties, and

its strategic application in the synthesis of complex target molecules. The guide is intended for

researchers, synthetic chemists, and drug development professionals seeking to leverage this

and similar scaffolds in their discovery programs.

Chemical Identity and Physicochemical Properties
3-Bromo-N-cyclopropylpicolinamide, also systematically named 3-bromo-N-

cyclopropylpyridine-2-carboxamide, is a specific organic compound whose significance lies in

its utility as a synthetic intermediate. The pyridine ring, substituted with bromine at the 3-
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position, offers a key handle for cross-coupling reactions, while the N-cyclopropylamide group

can influence conformation, metabolic stability, and target engagement of the final molecule.

The cyclopropyl group, in particular, is a well-regarded "bioisostere" for larger or more flexible

groups in drug design, often conferring improved potency and metabolic properties. Its

inclusion in molecular design is a strategic choice to modulate physicochemical and

pharmacological profiles.

Table 1: Core Properties of 3-Bromo-N-cyclopropylpicolinamide

Property Value Data Source / Method

IUPAC Name

3-bromo-N-

cyclopropylpyridine-2-

carboxamide

Nomenclature Rules

Molecular Formula C₉H₉BrN₂O Calculated

Molecular Weight 241.09 g/mol Calculated

CAS Number
Not broadly assigned; used as

intermediate.
Literature Review

Canonical SMILES
C1CC1NC(=O)C2=NC=CC=C

2Br
Structure-based

Appearance (Predicted) Off-white to pale yellow solid Analog Comparison

Solubility (Predicted)
Soluble in DCM, DMF, DMSO;

limited in water
Analog Comparison

Strategic Synthesis Pathway
The synthesis of 3-Bromo-N-cyclopropylpicolinamide is most logically and efficiently

achieved via an amide coupling reaction. This standard yet critical transformation connects a

carboxylic acid with an amine. The causality behind this choice is its high efficiency, reliability,

and the commercial availability of the starting materials.

The key precursors are 3-Bromopyridine-2-carboxylic acid (CAS: 30683-23-9)[1] and

Cyclopropylamine (CAS: 765-30-0). The former provides the brominated pyridine core, and the

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b8172203/docs?utm_src=pdf-body#technical-guide-3-bromo-n-cyclopropylpicolinamide-a-key-intermediate-in-modern-synthesis
https://www.benchchem.com/product/b8172203/docs?utm_src=pdf-body#technical-guide-3-bromo-n-cyclopropylpicolinamide-a-key-intermediate-in-modern-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/3-Bromopyridine-2-carboxylic-Acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8172203?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


latter introduces the N-cyclopropyl moiety.

Starting Materials

Reaction Final Product3-Bromopyridine-2-carboxylic Acid
(CAS: 30683-23-9)

Amide Coupling

Cyclopropylamine
(CAS: 765-30-0)

3-Bromo-N-cyclopropylpicolinamideAmide Bond Formation

Click to download full resolution via product page

Caption: Synthetic workflow for 3-Bromo-N-cyclopropylpicolinamide.

Experimental Protocol: Amide Coupling
This protocol is a self-validating system, designed for high yield and purity. The choice of a

carbodiimide coupling agent like DCC, often with an additive like DMAP, is standard for efficient

amide bond formation.[2]

Materials:

3-Bromopyridine-2-carboxylic acid (1.0 eq)

Cyclopropylamine (1.1 eq)

N,N'-Dicyclohexylcarbodiimide (DCC) (1.1 eq)

4-Dimethylaminopyridine (DMAP) (0.1 eq)

Dichloromethane (DCM), anhydrous

Saturated aqueous sodium bicarbonate solution

Brine (saturated aqueous NaCl solution)
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Anhydrous magnesium sulfate (MgSO₄)

Procedure:

Reaction Setup: To an oven-dried round-bottom flask under an inert atmosphere (e.g.,

nitrogen or argon), add 3-Bromopyridine-2-carboxylic acid (1.0 eq) and anhydrous DCM.

Reagent Addition: Add DMAP (0.1 eq) and Cyclopropylamine (1.1 eq) to the solution and stir.

Cool the mixture to 0 °C using an ice bath.

Coupling Agent: In a separate container, dissolve DCC (1.1 eq) in a minimal amount of

anhydrous DCM. Add this solution dropwise to the reaction mixture at 0 °C. Causality Note:

Slow addition at low temperature is crucial to control the exothermic reaction and prevent

side product formation.

Reaction Progression: Allow the reaction to slowly warm to room temperature and stir for 12-

18 hours. The formation of a white precipitate (dicyclohexylurea, DCU) indicates the reaction

is proceeding. Monitor the reaction's completion using Thin Layer Chromatography (TLC).

Work-up and Purification: a. Filter the reaction mixture to remove the DCU precipitate. Wash

the precipitate with a small amount of DCM. b. Combine the filtrates and wash sequentially

with saturated sodium bicarbonate solution (2x) and brine (1x). Trustworthiness Check: This

washing sequence removes unreacted acid and catalyst residues. c. Dry the organic layer

over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure. d. The

resulting crude product can be purified by column chromatography on silica gel (e.g., using a

hexane/ethyl acetate gradient) to yield the pure 3-Bromo-N-cyclopropylpicolinamide.

Applications in Research and Development
The true value of 3-Bromo-N-cyclopropylpicolinamide is as a versatile building block. Its

structure is a privileged scaffold in modern chemistry, enabling the rapid synthesis of diverse

compound libraries for screening.
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3-Bromo-N-cyclopropylpicolinamide

Pharmaceuticals

Suzuki, Buchwald-Hartwig,
etc. Cross-Coupling

Agrochemicals

Reaction at Br position

Kinase Inhibitors GPCR Modulators Insecticides (e.g., Ryanodine Receptor Modulators) Herbicides/Fungicides

Click to download full resolution via product page

Caption: Potential applications derived from the core scaffold.

Pharmaceutical Development: The bromine atom on the pyridine ring is strategically

positioned for palladium-catalyzed cross-coupling reactions such as the Suzuki or Buchwald-

Hartwig reactions. This allows for the straightforward introduction of various aryl, heteroaryl,

or amine substituents at the 3-position, generating novel derivatives for screening against

biological targets like protein kinases or G-protein coupled receptors.[3]

Agrochemical Synthesis: Halogenated pyridine amides are a cornerstone of modern

insecticide chemistry. For instance, the structure shares features with insecticides like

Chlorantraniliprole, which act on insect ryanodine receptors. The 3-bromo position can be

used to append other toxophoric groups to develop new crop protection agents.

Safety and Handling
Table 2: GHS Hazard Information (Predicted)
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Hazard Statement Precautionary Statement Basis

H315: Causes skin irritation

P280: Wear protective

gloves/protective clothing/eye

protection/face protection.

Based on 3-Bromopyridine-2-

carboxylic acid[1]

H319: Causes serious eye

irritation

P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

Based on 3-Bromopyridine-2-

carboxylic acid[1]

H335: May cause respiratory

irritation

P261: Avoid breathing

dust/fume/gas/mist/vapors/spr

ay. P304+P340: IF INHALED:

Remove person to fresh air

and keep comfortable for

breathing.

Based on 3-Bromopyridine-2-

carboxylic acid[1]

Handling Recommendations:

Use in a well-ventilated fume hood.

Wear appropriate Personal Protective Equipment (PPE), including safety glasses, a lab coat,

and chemical-resistant gloves.

Avoid inhalation of dust or vapors.

Store in a cool, dry, well-ventilated area away from incompatible substances.

Conclusion
3-Bromo-N-cyclopropylpicolinamide represents a strategically valuable, yet under-

documented, synthetic intermediate. Its preparation via a robust amide coupling of

commercially available precursors is straightforward and scalable. The true utility of this

compound is unlocked in its subsequent functionalization, primarily via cross-coupling at the

bromine-substituted carbon, providing a rapid entry point to diverse and novel chemical entities
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for pharmaceutical and agrochemical discovery pipelines. This guide provides the foundational

knowledge for chemists to synthesize, handle, and strategically deploy this versatile building

block in their research endeavors.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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